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A detailed comparative analysis of benzyl ethyl ether and its structural isomers—2-

phenylethanol, 1-phenylethanol, and anisole—reveals distinct spectroscopic signatures. This

guide provides an in-depth look at their ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data,

offering researchers, scientists, and drug development professionals a clear framework for their

identification and characterization.

The subtle shifts in atomic arrangement between these isomers result in significant differences

in their interaction with electromagnetic radiation and behavior in a mass spectrometer.

Understanding these differences is crucial for unambiguous identification in complex chemical

environments. This guide presents a side-by-side comparison of their key spectroscopic data,

supported by generalized experimental protocols.

At a Glance: Structural Isomers
Benzyl ethyl ether, 2-phenylethanol, 1-phenylethanol, and anisole are all structural isomers

with the chemical formula C₈H₁₀O (benzyl ethyl ether, 2-phenylethanol, 1-phenylethanol) or

C₇H₈O (anisole). Their distinct structures give rise to unique spectroscopic fingerprints.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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